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Comparison of Tin(lV) Halide Lewis Acidity
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Compound Focus: Tetrafluorostannane

CAS No.: 7783-62-2

Cat. No.: S573210

Property SnF4 SnCla SnBra Snla

Lewis Acidity Strongest [1] Strong [1] Moderate [1] Weak [1]

Key Polymeric sheet Tetrahedral Tetrahedral Tetrahedral
Characteristic structure [1] molecule [1] molecule [1] molecule [1]
Reactivity with Less reactive, Forms stable Forms less stable Highly dissociated
Donors requires precursor adducts [1] complexes [1] complexes [1]

[1]

A primary application of tin-fluorine chemistry in sensing involves tin(IV) complexes that detect fluoride

ions (F~). The following table compares a highly efficient sensor complex with its analogs.

Performance of Tin(IV) Complex as a Fluoride lon
Chemosensor

Sn(meq)z2Clz (Complex

Property 1) SnqzCl2 Sn(dmqo)zCl2
Ligand Structure 2-methyl-8-quinolinol [2]  8-hydroxyquinoline [2] 5,7-dimethyl-8-
quinolinol [2]
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Property

Fluoride Sensing
Response

Selectivity
Binding
Stoichiometry

(Sensor:F-)

Binding Constant
(pKb)

Detection Limit

Sn(meq)2Clz (Complex
1)

Significant "turn-on"
fluorescence [2]

Excellent for F~ over
other halides/anions [2]

1:2 2]
10.4 M2 [2]
100 nM [2]

Snq2zClz

Lower enhancement [2]

Information not specific
in search results

Information not specific
in search results

Information not specific

in search results

Information not specific
in search results

Experimental Protocols for Key Studies

Sn(dmqo)zCl2
Lower enhancement
[2]

Information not specific
in search results

Information not specific
in search results

Information not specific

in search results

Information not specific
in search results

1. Synthesis and Characterization of Sn(IV) Fluoride Complexes with Lewis Bases This protocol

outlines the synthesis of SnF4 adducts with phosphine and arsine oxides [1].

¢ Precursor Preparation: The synthesis typically starts with a reactive precursor like
[SnF4 (MeCN) 2], prepared from SnFz, Iz, and acetonitrile (MeCN) [1].

¢ Complex Formation: The precursor [SnFa (MeCN) 2] is reacted with 2.1 molar equivalents of the
desired ligand (e.g., PhsPO, MesPO) in an anhydrous solvent like dichloromethane (CH2ClI2) [1].

e Conditions: All reactions and handling are performed under a dinitrogen atmosphere using standard
Schlenk line or glove box techniques to prevent hydrolysis [1].

e Characterization: The resulting complexes are characterized using techniques such as X-ray
crystallography, IR spectroscopy, and multinuclear NMR ([*°F, 11°Sn, 31P NMR]) to confirm structure

and bonding [1].

2. Fluoride Ion Sensing with a Tin(IV) Complex Chemosensor This protocol describes the methodology

for evaluating the fluoride sensing properties of Sn(meq)2Cl> (Complex 1) [2].
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e Sensor Preparation: The chemosensor complex Sn(meq)zClz is synthesized and likely dissolved in a
suitable solvent to form a stock solution [2].
¢ Fluoride Introduction: Fluoride ions are introduced to the sensor solution, and the luminescence
emission is measured before and after addition [2].
e Data Analysis:
o The binding stoichiometry (1:2) is determined using Job's plot method [2].
o The binding constant (pKb = 10.4 M~?) is calculated using the Benesi-Hilderbrand method [2].
o The detection limit (100 nM) is determined from the fluorescence response data [2].
¢ Selectivity Testing: The sensor's response to fluoride is tested against other halide ions (Cl-, Br—, I7)
and various anions to confirm selectivity [2].

Mechanism and Workflow Diagrams

The fluoride ion sensing mechanism and general experimental workflow can be visualized as follows.

Chemical Sensing Mechanism

This diagram illustrates the "turn-on" fluorescence mechanism of the tin(IV) complex chemosensor upon

binding with fluoride ions [2].

Sn(meq)2Cl2
(Weak Fluorescence)

Binding

. Formation Sn(meq)2F2
LB R L (Strong Fluorescence)

Click to download full resolution via product page

Experimental Workflow

This flowchart outlines the general workflow for synthesizing tin(IV) fluoride complexes and testing their

properties [2] [1].
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The experimental data confirms that SnFa is the strongest Lewis acid among the tin(IV) halides [1].
Furthermore, tin(IV) complexes incorporating organic ligands show exceptional performance as highly

sensitive and selective "turn-on" fluorescent chemosensors for fluoride ions [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Synthesis and characterisation of tin(IV) fluoride complexes ... [sciencedirect.com]
2. New type of tin(iv) complex based turn-on fluorescent ... [pubs.rsc.org]

To cite this document: Smolecule. [Comparison of Tin(IV) Halide Lewis Acidity]. Smolecule, [2026].
[Online PDF]. Available at: [https://www.smolecule.com/products/b573210#tin-iv-fluoride-fluorination-

efficiency]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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